Cas no 41710-89-8 (2-Tetradecyloxyaniline)

• Product Name: 2-Tetradecyloxyaniline
• CAS No: 41710-89-8
• MF: C₂₀H₃₅NO
• MW: 305.498006105423
• CID: 55464
• PubChem ID: 117021
• Update Time: 2025-11-03

2-Tetradecyloxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Tetradecyloxy)aniline
• 2-TETRADECYLOXYANILINE
• 2-Aminophenyltetradecylester
• 2-myristyloxyaniline
• 2-Tetradecyloxy-anilin
• o-tetradecyloxyaniline
• 2-Tetradecyloxybenzenamine
• FT-0654370
• NS00031041
• 2-Tetradecoxyaniline
• AKOS003602424
• DTXSID2068345
• 41710-89-8
• EINECS 255-510-8
• SCHEMBL4950279
• A825631
• SB83093
• Benzenamine, 2-(tetradecyloxy)-
• 2-Tetradecyloxyaniline

• Inchi： 1S/C20H35NO/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-22-20-17-14-13-16-19(20)21/h13-14,16-17H,2-12,15,18,21H2,1H3
• InChI Key： IXZBAJOADDIGIP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 305.27200
• Monoisotopic Mass: 305.271865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 7.9

Experimental Properties

• Density: 0.924
• Boiling Point: 420.5 °C at 760 mmHg
• Flash Point: 420.5 °C at 760 mmHg
• Refractive Index: 1.501
• PSA: 35.25000
• LogP: 6.92990

Additional information on 2-Tetradecyloxyaniline

Comprehensive Overview of 2-Tetradecyloxyaniline (CAS No. 41710-89-8): Properties, Applications, and Industry Trends

2-Tetradecyloxyaniline (CAS No. 41710-89-8) is an organic compound belonging to the class of aniline derivatives, characterized by a tetradecyloxy group attached to the aromatic ring. This structural feature imparts unique physicochemical properties, making it valuable in specialized industrial applications. The compound's molecular formula is C₂₀H₃₅NO, with a molecular weight of 305.50 g/mol. Its lipophilic nature and surfactant-like behavior have garnered attention in materials science, particularly for surface modification and functional polymer synthesis.

Recent studies highlight the growing demand for 2-Tetradecyloxyaniline in advanced material development, especially in self-assembled monolayers (SAMs) and liquid crystal formulations. Researchers are exploring its role in creating smart coatings with tunable wettability, a topic frequently searched in nanotechnology forums. The compound's ability to form stable interfacial layers aligns with current trends in green chemistry, as industries seek alternatives to traditional fluorinated surfactants.

From a synthetic perspective, CAS 41710-89-8 is typically produced via nucleophilic substitution reactions between tetradecyl bromide and 2-aminophenol. Process optimization remains a key focus area, with patent literature emphasizing catalyst selection and solvent recovery systems to improve yield and sustainability. Analytical characterization often involves HPLC-MS and NMR spectroscopy, techniques commonly queried in analytical chemistry discussions.

Market analysts note increasing applications of 2-Tetradecyloxyaniline in electronic materials, particularly as a precursor for conductive polymers used in flexible displays. This correlates with rising search volumes for organic semiconductors and printed electronics. The compound's thermal stability (decomposition temperature >200°C) makes it suitable for high-temperature processing – a critical parameter in PCB manufacturing workflows.

Environmental and safety profiles of 41710-89-8 have been extensively documented in REACH compliance dossiers. While not classified as hazardous under current regulations, proper handling protocols are recommended due to potential skin sensitization risks. These precautions align with industry best practices frequently discussed in EHS (Environment, Health & Safety) webinars.

Future research directions for 2-Tetradecyloxyaniline include exploring its bioconjugation potential in medical diagnostics and investigating its antimicrobial properties when incorporated into polymer matrices. These emerging applications respond to trending searches about functional biomaterials and antiviral surfaces in the post-pandemic era. With global market projections estimating 6.2% CAGR through 2030, this specialty chemical continues to attract R&D investment across multiple sectors.